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Technical Guide: Physicochemical Properties of
(4-Fluorophenylethynyl)trimethylsilane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of (4-
Fluorophenylethynyl)trimethylsilane, a valuable intermediate in organic synthesis. The
document outlines its boiling point and density, supported by generalized experimental
protocols for their determination. Additionally, a detailed visualization of its common synthetic
pathway, the Sonogashira coupling reaction, is provided to offer a comprehensive
understanding for research and development applications.

Core Physical Properties

(4-Fluorophenylethynyl)trimethylsilane is a fluorinated organosilane compound with
applications in the synthesis of more complex molecules, particularly in the fields of medicinal
chemistry and materials science. A summary of its key physical properties is presented below.
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Property Value Conditions
Boiling Point 40 °C at 0.1 mmHg[1][2]
Density 0.948 g/mL at 25 °C[1][2]

Experimental Protocols

While specific experimental details for the determination of the physical properties of (4-
Fluorophenylethynyl)trimethylsilane are not extensively published, the following sections
describe generalized and widely accepted methodologies for measuring the boiling point of
liquids under vacuum and the density of liquid organic compounds.

Determination of Boiling Point under Reduced Pressure

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For compounds that decompose at their atmospheric boiling point or have very high
boiling points, the measurement is conducted under reduced pressure (vacuum).

Methodology: Thiele Tube Method under Vacuum

o Sample Preparation: A small sample of the liquid (a few milliliters) is placed into a small test
tube. A capillary tube, sealed at one end, is inverted and placed into the test tube containing
the sample.

o Apparatus Setup: The test tube assembly is attached to a thermometer. This setup is then
placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil or silicone oil) to
ensure uniform heating. The Thiele tube is connected to a vacuum source, and the pressure
is adjusted to the desired value (e.g., 0.1 mmHg).

o Heating and Observation: The Thiele tube is gently heated. As the temperature rises, air
trapped in the capillary tube will be expelled, followed by a steady stream of vapor bubbles
from the sample as it begins to boil.

e Boiling Point Determination: Heating is discontinued once a continuous stream of bubbles is
observed. As the apparatus cools, the bubbling will slow down and stop. The temperature at
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which the liquid is drawn back into the capillary tube is recorded as the boiling point at that
specific pressure.[3][4][5]

Determination of Density

The density of a substance is its mass per unit volume. For liquids, this is typically measured
using a pycnometer or by accurately measuring the mass of a known volume.

Methodology: Mass and Volume Measurement

Mass of Empty Container: The mass of a clean, dry graduated cylinder or pycnometer is
accurately measured using an analytical balance.

e Volume of Liquid: A specific volume of the liquid is carefully transferred into the graduated
cylinder. The volume is read from the bottom of the meniscus.

e Mass of Container and Liquid: The mass of the graduated cylinder or pycnometer containing
the liquid is then measured.

e Calculation: The mass of the liquid is determined by subtracting the mass of the empty
container from the mass of the container with the liquid. The density is then calculated by
dividing the mass of the liquid by its volume.[6][7] For higher precision, a pychometer is
used, which is a flask with a specific, accurately known volume.[6]

Synthesis Pathway Visualization

(4-Fluorophenylethynyl)trimethylsilane is commonly synthesized via a Sonogashira coupling
reaction. This cross-coupling reaction forms a carbon-carbon bond between a terminal alkyne
and an aryl or vinyl halide, catalyzed by palladium and copper complexes.[8][9][10]
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Caption: Catalytic cycles of the Sonogashira coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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